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Compound of Interest

Compound Name: 3-Methoxy-6-methylpicolinonitrile

Cat. No.: B1590255

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and does not constitute a formal safety data sheet (SDS). Always consult the official SDS from
your supplier before handling this chemical and adhere to all institutional and regulatory safety
protocols.

Introduction

3-Methoxy-6-methylpicolinonitrile is a substituted pyridine derivative with potential
applications as a building block in organic synthesis and agrochemical research.[1][2][3][4] Its
specific biological activities and toxicological profile are not extensively documented in publicly
available literature, necessitating a cautious approach to its handling and use. This guide
provides a summary of available data on its properties, safety, and handling considerations.

Physicochemical Properties

A clear understanding of the physicochemical properties of a compound is fundamental to its
safe handling and use in experimental settings.
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Property Value Source
CAS Number 95109-36-7 [11[2][3][41[5]
Molecular Formula CsHsN20 [1112][31[4]
Molecular Weight 148.16 g/mol [1112]131[4]
Appearance Not specified (likely a solid)

Boiling Point Not available

Solubilit Not specified, but likely soluble
olubili
Y in organic solvents

Safety and Hazard Information

Due to the limited availability of a comprehensive public safety profile, a conservative approach
to handling 3-Methoxy-6-methylpicolinonitrile is essential. The primary known hazard is its
environmental toxicity.

Hazard Classification

Based on available data, 3-Methoxy-6-methylpicolinonitrile is classified as hazardous to the

aquatic environment.[5]
e H400: Very toxic to aquatic life[5]
e H401: Toxic to aquatic life[5]

The full toxicological profile for human exposure has not been found in the public domain. As
with any novel or under-documented chemical, it should be treated as potentially hazardous
upon inhalation, ingestion, and skin contact.

Handling and Personal Protective Equipment (PPE)

A logical workflow for handling this compound should prioritize minimizing exposure.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.myskinrecipes.com/shop/en/2414-agrochemical-intermediates?page=318
https://www.myskinrecipes.com/shop/th/2558-pyridine-derivatives?SubmitCurrency=1&id_currency=5&page=61&order=product.name.desc
https://www.myskinrecipes.com/shop/th/2558-pyridine-derivatives?SubmitCurrency=1&id_currency=8&page=95&order=product.position.asc
https://www.myskinrecipes.com/shop/th/2484-heterocyclic-building-blocks?SubmitCurrency=1&id_currency=9&order=product.position.asc&page=279
https://www.ambeed.com/product-details/specification/A456534
https://www.myskinrecipes.com/shop/en/2414-agrochemical-intermediates?page=318
https://www.myskinrecipes.com/shop/th/2558-pyridine-derivatives?SubmitCurrency=1&id_currency=5&page=61&order=product.name.desc
https://www.myskinrecipes.com/shop/th/2558-pyridine-derivatives?SubmitCurrency=1&id_currency=8&page=95&order=product.position.asc
https://www.myskinrecipes.com/shop/th/2484-heterocyclic-building-blocks?SubmitCurrency=1&id_currency=9&order=product.position.asc&page=279
https://www.myskinrecipes.com/shop/en/2414-agrochemical-intermediates?page=318
https://www.myskinrecipes.com/shop/th/2558-pyridine-derivatives?SubmitCurrency=1&id_currency=5&page=61&order=product.name.desc
https://www.myskinrecipes.com/shop/th/2558-pyridine-derivatives?SubmitCurrency=1&id_currency=8&page=95&order=product.position.asc
https://www.myskinrecipes.com/shop/th/2484-heterocyclic-building-blocks?SubmitCurrency=1&id_currency=9&order=product.position.asc&page=279
https://www.benchchem.com/product/b1590255?utm_src=pdf-body
https://www.benchchem.com/product/b1590255?utm_src=pdf-body
https://www.ambeed.com/product-details/specification/A456534
https://www.ambeed.com/product-details/specification/A456534
https://www.ambeed.com/product-details/specification/A456534
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation Handling Cleanup & Storage

Proceed if understood
Don PPE Enter lab Weigh in Fume Hood

Use in experiment

Handle with Care

Consult SDS

Click to download full resolution via product page
Caption: General Handling Workflow for 3-Methoxy-6-methylpicolinonitrile.

Recommended PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A standard laboratory coat.

Respiratory Protection: All handling of powders should be conducted in a certified chemical
fume hood to prevent inhalation.

First Aid Measures

In the absence of specific data, standard laboratory first aid procedures should be followed:
 Inhalation: Move the affected person to fresh air. Seek medical attention if symptoms occur.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Storage and Disposal
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o Storage: Store in a tightly sealed container in a dry, well-ventilated area at room temperature.

o Disposal: Dispose of waste in accordance with local, state, and federal environmental
regulations. Due to its aquatic toxicity, do not allow this chemical to enter drains or
waterways.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of 3-Methoxy-6-methylpicolinonitrile
are not readily available in peer-reviewed literature. It is listed as a reagent or intermediate,
suggesting its use in multi-step synthetic procedures.[6] Researchers employing this compound
would need to develop their own specific protocols based on the intended reaction.

A generalized workflow for a hypothetical synthetic step involving this compound is presented
below.
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Caption: Hypothetical Synthetic Workflow Using the Compound.

Biological Activity and Signaling Pathways
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There is currently no specific, publicly available data detailing the biological activity of 3-
Methoxy-6-methylpicolinonitrile or its involvement in any signaling pathways. While it is
listed as a related product to an antibacterial agent, this does not confirm its own activity.[7] Any
research into its biological effects would be novel and require extensive screening and
validation.

Conclusion

3-Methoxy-6-methylpicolinonitrile is a research chemical with limited publicly available safety
and application data. The most critical known information is its high toxicity to aquatic life,
which dictates stringent disposal procedures. All handling should be performed by qualified
personnel using appropriate personal protective equipment in a controlled laboratory
environment. Further research is needed to fully characterize its toxicological properties,
biological activity, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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